Cas no 1227293-40-4 (8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline)
8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
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- 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline
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- Inchi: 1S/C10H4ClF4N/c11-6-2-3-7(12)5-1-4-8(10(13,14)15)16-9(5)6/h1-4H
- InChI Key: ADHXEKVSLVIXPI-UHFFFAOYSA-N
- SMILES: N1C2C(=C(F)C=CC=2Cl)C=CC=1C(F)(F)F
8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C202870-250mg |
8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline |
1227293-40-4 | 250mg |
$ 845.00 | 2022-04-01 | ||
| TRC | C202870-500mg |
8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline |
1227293-40-4 | 500mg |
$ 1410.00 | 2022-04-01 |
8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline
Introduction to 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline (CAS No. 1227293-40-4)
8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline, with the CAS number 1227293-40-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the quinoline class, which is known for its diverse biological activities and therapeutic potential.
The chemical structure of 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline is characterized by a quinoline ring substituted with a chlorine atom at the 8-position, a fluorine atom at the 5-position, and a trifluoromethyl group at the 2-position. The presence of these substituents imparts specific physical and chemical properties to the molecule, making it an interesting candidate for further investigation.
In terms of physical properties, 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics can vary slightly depending on the purity and crystalline form of the compound.
The synthesis of 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline can be achieved through various methods, including multistep reactions involving aromatic substitution and coupling reactions. One common synthetic route involves the reaction of 2-chloroaniline with ethyl 4,4,4-trifluoroacetoacetate followed by cyclization and subsequent halogenation steps to introduce the chlorine and fluorine substituents. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.
Recent research has focused on exploring the biological activities of 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.
In addition to its antiproliferative properties, 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is thought to be mediated through the disruption of viral protein synthesis or assembly processes.
The pharmacokinetic properties of 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline have also been studied to assess its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development.
To further evaluate the safety and efficacy of 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, more extensive toxicological studies are needed to fully understand its safety profile before advancing to clinical trials.
In conclusion, 8-Chloro-5-fluoro-2-(trifluoromethyl)quinoline (CAS No. 1227293-40-4) is a promising compound with potential applications in cancer therapy and antiviral treatments. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing medical treatments in the future.
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